Cas no 946282-44-6 (N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2-phenylacetamide)

• Product Name: N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2-phenylacetamide
• CAS No: 946282-44-6
• MF: C₁₉H₂₄N₆OS
• MW: 384.498461723328
• CID: 5976981
• PubChem ID: 16901014
• Update Time: 2025-05-19

N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2-phenylacetamide
• N-[2-[6-methylsulfanyl-4-(propan-2-ylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-phenylacetamide
• SR-01000912099
• F2337-0254
• 946282-44-6
• AKOS024641668
• N-{2-[6-(methylsulfanyl)-4-[(propan-2-yl)amino]-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-phenylacetamide
• N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-phenylacetamide
• SR-01000912099-1

• Inchi： 1S/C19H24N6OS/c1-13(2)22-17-15-12-21-25(18(15)24-19(23-17)27-3)10-9-20-16(26)11-14-7-5-4-6-8-14/h4-8,12-13H,9-11H2,1-3H3,(H,20,26)(H,22,23,24)
• InChI Key： TUMFMVCKFGHZQV-UHFFFAOYSA-N
• SMILES： C(NCCN1C2C(C=N1)=C(NC(C)C)N=C(SC)N=2)(=O)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 384.17323058g/mol
• Monoisotopic Mass: 384.17323058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 110Ų

Additional information on N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2-phenylacetamide

N-{2-[6-(Methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-phenylacetamide: A Comprehensive Overview

The compound with CAS No. 946282-44-6, known as N-{2-[6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-phenylacetamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of pyrazolopyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure incorporates a pyrazolo[3,4-d]pyrimidine core, a methylsulfanyl group, a propan-2-yl amino substituent, and a 2-phenylacetamide moiety, all of which contribute to its unique pharmacological properties.

Recent studies have highlighted the importance of pyrazolopyrimidine derivatives in targeting various disease states, including cancer, inflammation, and infectious diseases. The presence of the methylsulfanyl group in this compound is particularly intriguing, as it has been shown to enhance the stability and bioavailability of similar compounds. Additionally, the propan-2-yl amino substituent may play a role in modulating the compound's pharmacokinetic profile, making it a promising candidate for further investigation.

The 2-phenylacetamide moiety is another key feature of this compound. Acetamide derivatives are well-known for their ability to act as prodrugs or to enhance the solubility and permeability of active pharmaceutical ingredients (APIs). In this case, the phenyl group attached to the acetamide may further enhance the compound's lipophilicity, which is crucial for its ability to cross cellular membranes and interact with target proteins.

From a synthetic standpoint, the construction of this compound involves a series of carefully designed reactions. The synthesis begins with the preparation of the pyrazolo[3,4-d]pyrimidine core, which is then functionalized with the methylsulfanyl and propan-2-yl amino groups. Finally, the 2-phenylacetamide group is introduced via amide bond formation. This multi-step synthesis demonstrates the complexity and precision required in modern medicinal chemistry.

Preclinical studies on similar compounds have revealed potent inhibitory activity against various enzymes and receptors implicated in disease pathogenesis. For instance, pyrazolopyrimidine derivatives have been shown to inhibit kinases involved in cancer cell proliferation and survival. The addition of the methylsulfanyl group may further enhance these inhibitory effects by improving the compound's binding affinity or selectivity.

In terms of therapeutic applications, N-{2-[6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo[3,4-d]pyrimidin-1-y]ethyl}-2-phneylacetaide holds potential as an anti-cancer agent. Its ability to target key signaling pathways involved in tumor growth and metastasis makes it a valuable candidate for further preclinical testing. Moreover, its structural modifications could be explored to optimize its efficacy and safety profiles.

The development of this compound also underscores the importance of interdisciplinary collaboration in drug discovery. Chemists work closely with biologists and pharmacologists to design molecules that not only exhibit desired biological activities but also possess favorable pharmacokinetic properties. This collaborative approach has been instrumental in advancing our understanding of complex biological systems and in developing innovative therapeutic agents.

In conclusion, N-{2-[6-(methylsulfanyl)-4-(propan=